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Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B3029372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Aminopentane, also known as pentan-2-amine, is a primary aliphatic amine with significant

applications in organic synthesis and as a building block for more complex molecules. Its

chemical properties, reactivity, and potential biological activity make it a compound of interest in

various fields, including pharmaceutical development and chemical manufacturing. This

technical guide provides an in-depth overview of the fundamental chemical properties of 2-
aminopentane, detailed experimental protocols for their determination, and a summary of its

known biological context.

Core Chemical Properties
The fundamental chemical and physical properties of 2-aminopentane are summarized in the

tables below. These properties are crucial for its handling, application in synthesis, and for

predicting its behavior in various chemical and biological systems.

Table 1: Chemical Identity of 2-Aminopentane
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Property Value

IUPAC Name pentan-2-amine

Synonyms
1-Methylbutylamine, 2-Pentylamine, sec-

Amylamine

CAS Number 63493-28-7[1][2][3]

Molecular Formula C₅H₁₃N[1][3]

Molecular Weight 87.16 g/mol [1][3]

Chemical Structure CH₃CH(NH₂)CH₂CH₂CH₃[2]

Canonical SMILES CCCC(C)N[1]

InChI
InChI=1S/C5H13N/c1-3-4-5(2)6/h5H,3-4,6H2,1-

2H3[1]

InChIKey IGEIPFLJVCPEKU-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of 2-Aminopentane
Property Value Source

Appearance
Colorless to light yellow clear

liquid
[4]

Odor Strong, ammonia-like [4]

Boiling Point 90.5-91.5 °C [5][6][7]

Melting Point 32-34 °C [6]

Density 0.736 g/mL at 25 °C [5][7]

Solubility in Water Soluble [4]

pKa (Predicted) 11.04 ± 0.35 [4][6]

Refractive Index (n20/D) 1.4020 [5][6][7]

Table 3: Safety Information for 2-Aminopentane
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Property Value Source

Flash Point 35 °C (95 °F) - closed cup [2][6]

Hazard Statements

H226 (Flammable liquid and

vapor), H314 (Causes severe

skin burns and eye damage)

[2]

Signal Word Danger [2]

GHS Pictograms
GHS02 (Flame), GHS05

(Corrosion)
[8]

Experimental Protocols
This section outlines the general methodologies for determining the key physicochemical

properties of 2-aminopentane.

Determination of Boiling Point
The boiling point of a liquid amine like 2-aminopentane can be determined using several

methods, with the choice depending on the sample volume available.

Distillation Method (for larger volumes): A simple distillation apparatus is set up. The liquid is

heated, and the temperature at which the vapor and liquid are in equilibrium (i.e., the

temperature at which the bulk of the material distills) is recorded as the boiling point.

Thiele Tube Method (for smaller volumes): A small sample is placed in a fusion tube, which is

attached to a thermometer. An inverted capillary tube is placed in the fusion tube. The

apparatus is heated in a Thiele tube containing mineral oil. The boiling point is the

temperature at which a rapid stream of bubbles emerges from the capillary tube.
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Distillation Method

Thiele Tube Method

Start with ≥5 mL sample Assemble simple distillation apparatus Heat sample to boiling Record stable temperature of distillate vapor Boiling Point

Start with <1 mL sample Place sample in fusion tube with inverted capillary Attach to thermometer Heat in Thiele tube Observe continuous bubble stream Cool and record temperature at liquid entry into capillary Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of pKa
The acid dissociation constant (pKa) of the conjugate acid of 2-aminopentane can be

determined by potentiometric titration.

Sample Preparation: A known concentration of 2-aminopentane is dissolved in deionized

water.

Titration: The amine solution is titrated with a standardized solution of a strong acid (e.g.,

HCl).

Data Acquisition: The pH of the solution is measured and recorded after each addition of the

titrant.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined

from the pH at the half-equivalence point.
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Start Prepare aqueous solution of 2-aminopentane Titrate with standardized strong acid (e.g., HCl) Measure and record pH after each acid addition Plot pH vs. volume of titrant Determine pKa from the half-equivalence point pKa Value

Sample Preparation

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Pure 2-Aminopentane Sample

¹H NMR Analysis ¹³C NMR Analysis FT-IR Analysis GC-MS or ESI-MS Analysis

Proton & Carbon Environments

Structural Elucidation & Confirmation

Functional Group Identification (N-H, C-H) Molecular Weight & Fragmentation Pattern

2-Pentanone

Intermediate Imine

+

Ammonia (NH₃) 2-Aminopentane

+

Reducing Agent (e.g., NaBH₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://m.chemicalbook.com/SpectrumEN_625-30-9_13CNMR.htm
https://www.smolecule.com/products/s1532122
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://www.chemicalbook.com/SpectrumEN_625-30-9_1HNMR.htm
https://pubmed.ncbi.nlm.nih.gov/13446365/
https://pubmed.ncbi.nlm.nih.gov/13446365/
https://m.chemicalbook.com/SpectrumEN_625-30-9_IR1.htm
https://m.chemicalbook.com/SpectrumEN_63493-28-7_1HNMR.htm
https://www.scbt.com/p/2-aminopentane-63493-28-7
https://www.benchchem.com/product/b3029372#2-aminopentane-fundamental-chemical-properties
https://www.benchchem.com/product/b3029372#2-aminopentane-fundamental-chemical-properties
https://www.benchchem.com/product/b3029372#2-aminopentane-fundamental-chemical-properties
https://www.benchchem.com/product/b3029372#2-aminopentane-fundamental-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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